Cas no 30362-09-5 (1,3,5-Triazine,2,4-dimethyl-6-(3-nitrophenyl)-)

1,3,5-Triazine,2,4-dimethyl-6-(3-nitrophenyl)- structure
30362-09-5 structure
Product Name:1,3,5-Triazine,2,4-dimethyl-6-(3-nitrophenyl)-
CAS No:30362-09-5
MF:C11H10N4O2
MW:230.22270154953
CID:318543
Update Time:2024-01-28

1,3,5-Triazine,2,4-dimethyl-6-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2,4-dimethyl-6-(3-nitrophenyl)-
    • 2,4-DIMETHYL-6-(M-NITROPHENYL)-S-TRIAZINE
    • 1,3,5-Triazine, 2,4-dimethyl-6-(3-nitrophenyl)-
    • Inchi: 1S/C11H10N4O2/c1-7-12-8(2)14-11(13-7)9-4-3-5-10(6-9)15(16)17/h3-6H,1-2H3
    • InChI Key: PHBZGNFLTONEIQ-UHFFFAOYSA-N
    • SMILES: N1=C(C2=CC=CC([N+]([O-])=O)=C2)N=C(C)N=C1C

Computed Properties

  • Exact Mass: 230.0805
  • Monoisotopic Mass: 230.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 84.5A^2

Experimental Properties

  • Density: 1.287
  • Boiling Point: 464.1°C at 760 mmHg
  • Flash Point: 234.5°C
  • Refractive Index: 1.601
  • PSA: 81.81
  • pka: 2.10±0.10(Predicted)

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